Cas no 866929-89-7 (ETHANOL, 2-[4-[(5-BROMO-2-PYRIDINYL)ETHYNYL]-2-METHYLPHENOXY]-)

• Product Name: ETHANOL, 2-[4-[(5-BROMO-2-PYRIDINYL)ETHYNYL]-2-METHYLPHENOXY]-
• CAS No: 866929-89-7
• MF: C₁₆H₁₄BrNO₂
• MW: 332.191863536835
• CID: 3430083
• PubChem ID: 69058607
• Update Time: 2025-04-21

ETHANOL, 2-[4-[(5-BROMO-2-PYRIDINYL)ETHYNYL]-2-METHYLPHENOXY]- Chemical and Physical Properties

Names and Identifiers

• ETHANOL, 2-[4-[(5-BROMO-2-PYRIDINYL)ETHYNYL]-2-METHYLPHENOXY]-
• SCHEMBL4478495
• 2-[4-(5-bromopyridin-2-ylethynyl)-2-methylphenoxy]ethanol
• DB-392433
• 2-[4-(5-bromo-pyridin-2-ylethynyl)-2-methyl-phenoxy]-ethanol
• HXLZQQRWKADQAZ-UHFFFAOYSA-N
• 2-[4-[2-(5-Bromo-2-pyridinyl)ethynyl]-2-methylphenoxy]ethanol
• 866929-89-7

• Inchi： 1S/C16H14BrNO2/c1-12-10-13(3-7-16(12)20-9-8-19)2-5-15-6-4-14(17)11-18-15/h3-4,6-7,10-11,19H,8-9H2,1H3
• InChI Key： HXLZQQRWKADQAZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C#CC1C=CC(=C(C)C=1)OCCO

Computed Properties

• Exact Mass: 331.02079Da
• Monoisotopic Mass: 331.02079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų